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Scorodonin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Scorodonin is a naturally occurring allenyne compound isolated from the mushroom Mycetinis
scorodonius. It has demonstrated notable antibacterial and antifungal properties, positioning it
as a molecule of interest for further investigation in drug discovery and development. This
technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of Scorodonin, including its mechanism of action. Detailed experimental
methodologies, where available in the public domain, are presented to facilitate further
research.

Physicochemical Properties

Scorodonin is a relatively small molecule with the chemical formula C7H7CIO. Its structure
features a unique combination of an allene, an alkyne, and a primary alcohol functional group,
contributing to its reactivity and biological activity.

Physical Properties

Quantitative data on many of the physical properties of Scorodonin are not extensively
reported in the peer-reviewed literature. The following table summarizes the available
information.
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Property Value Source

Molecular Formula C7H7CIO --INVALID-LINK--

Molecular Weight 142.58 g/mol --INVALID-LINK--

CAS Number 74660-77-8 --INVALID-LINK--

Melting Point Not Reported -

Boiling Point Not Reported -

Density Not Reported -

Solubility Soluble in organic solvents. General property of similar
Insoluble in water.[1] small organic molecules

Appearance Not Reported -

Chemical Properties and Stability

Detailed experimental studies on the stability and degradation pathways of Scorodonin under

various conditions (e.g., pH, temperature, light exposure) are not readily available. However,

the presence of the reactive allenyne and chloroalkyne functionalities suggests potential

instability under certain conditions.

Property

Description

Chemical Structure

(R)-7-chlorohepta-2,3-dien-5-yn-1-ol

Functional Groups

Primary alcohol, Allene, Alkyne, Alkyl chloride

Expected to be sensitive to heat, light, and

Stability strong acidic or basic conditions due to the
reactive nature of the allenyne moiety.
) Specific degradation products have not been
Degradation ) ] ]
characterized in the literature.
For research purposes, it is recommended to
Storage store Scorodonin at -20°C in a tightly sealed

container, protected from light and moisture.
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Biological Activity and Mechanism of Action

Scorodonin exhibits a range of biological activities, primarily as an antimicrobial agent. Its
mechanism of action is believed to be centered on the inhibition of essential cellular processes
in target organisms.

Antimicrobial Activity

Scorodonin has been shown to possess both antibacterial and antifungal properties.
Quantitative data on its minimum inhibitory concentrations (MICs) against a broad spectrum of
microorganisms are limited in publicly accessible literature.

Organism Type General Activity Specific Data (MIC)

] Active against various bacterial )
Bacteria ) Not extensively reported.
species.

) Active against various fungal )
Fungi ) Not extensively reported.
species.

Mechanism of Action

The primary reported mechanism of action for Scorodonin is the inhibition of DNA-dependent
RNA polymerases.[2] This inhibition disrupts the process of transcription, leading to a cessation
of protein synthesis and ultimately cell death.

o Target: DNA-dependent RNA polymerase
o Effect: Inhibition of transcription

The specific kinetics and binding site of Scorodonin on RNA polymerase have not been fully
elucidated. It is plausible that the electrophilic nature of the allenyne or chloroalkyne moiety
could be involved in covalent modification of the enzyme.

Given its chemical structure, Scorodonin may possess other mechanisms of action that have
not yet been explored. For instance, the allenyne functionality could potentially interact with
other cellular nucleophiles, or the molecule as a whole could disrupt membrane integrity.
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Cytotoxicity

Data on the cytotoxicity of Scorodonin against human cell lines (IC50 values) are not available
in the current literature. Such studies would be crucial for evaluating its potential as a

therapeutic agent.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation, purification, and characterization
of Scorodonin are not explicitly available. The following sections provide a generalized
workflow based on common practices for natural product chemistry.

Isolation and Purification Workflow

The isolation of Scorodonin from Mycetinis scorodonius would typically involve extraction with
an organic solvent followed by chromatographic purification.
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Extraction

Mycetinis scorodonius biomass

Extraction with Organic Solvent
(e.g., Ethyl Acetate)

Crude Extract

Purification

Purification

/Slhca Gel Chromatography/
:
/ Fraction Collection /
'
/ High-Performance Liquid Chromatography (HPLC)/
i
/Pure Scorodonin/

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of Scorodonin.
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Characterization

The structural elucidation of Scorodonin would rely on a combination of spectroscopic

techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be essential for
determining the carbon-hydrogen framework. While a synthetic route has confirmed the
structure, detailed spectral data from the natural product are not widely published.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to
confirm the molecular formula.

Signaling Pathways

The primary known molecular target of Scorodonin is DNA-dependent RNA polymerase, a key
enzyme in the central dogma of molecular biology. Inhibition of this enzyme directly impacts the
transcription of all genes, leading to a global shutdown of cellular functions.

Inhibition DNA-dependent —— Leads to
RNA Polymerase

Click to download full resolution via product page

Caption: Proposed mechanism of action of Scorodonin via inhibition of transcription.

Conclusion and Future Directions

Scorodonin is a promising natural product with demonstrated antimicrobial activity. However, a
significant amount of research is still required to fully characterize its properties and evaluate its
therapeutic potential. Future research should focus on:

o Quantitative determination of physical properties: Obtaining precise data on melting point,
solubility, and other physical characteristics.

o Comprehensive stability studies: Investigating its stability under various conditions to inform

formulation and storage.
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» Detailed mechanistic studies: Elucidating the kinetics and specific interactions of
Scorodonin with RNA polymerase and exploring other potential cellular targets.

o Broad-spectrum biological evaluation: Determining MIC values against a wide range of
clinically relevant bacteria and fungi, as well as IC50 values against various cancer cell lines.

» Development of detailed experimental protocols: Publishing standardized methods for its
isolation, purification, and analysis to ensure reproducibility of research findings.

The information compiled in this guide serves as a foundation for researchers to build upon in
their exploration of this intriguing natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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